![molecular formula C19H16N4O5S B2873318 N-(4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 946233-88-1](/img/structure/B2873318.png)
N-(4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
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Overview
Description
Scientific Research Applications
Synthesis and Antibacterial Activity
Novel analogs incorporating similar structural motifs have been designed and synthesized, displaying promising antibacterial activity against bacteria such as Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized through reactions involving amino groups and substituted benzaldehydes, with their structures confirmed by various spectroscopic methods. The antibacterial efficacy was assessed through MIC values, indicating their potential as novel antibacterial agents (Palkar et al., 2017).
Antimicrobial and Antifungal Activities
Derivatives of thiazolidine-2,4-dione carboxamide and amino acid were synthesized and evaluated for their antimicrobial and antifungal activities. Several of these compounds showed weak to moderate activity against Gram-negative bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Abd Alhameed et al., 2019).
Removal of Heavy Metals
A novel magnetic nanoadsorbent based on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide was synthesized for the removal of heavy metals such as Zn2+ and Cd2+ from industrial wastes. The adsorbent showed high adsorption capacities and could be an effective solution for treating industrial wastewater (Zargoosh et al., 2015).
Heterocyclic Syntheses
Research into synthesizing novel heterocyclic compounds, including pyrido and thieno derivatives, has demonstrated the versatility of related chemical frameworks in constructing complex molecules with potential biological activities. These syntheses often involve microwave-assisted reactions or multi-component processes, leading to compounds with diverse applications in medicinal chemistry and material science (Faty et al., 2011).
Future Directions
Properties
IUPAC Name |
N-[4-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O5S/c24-16-4-1-11(9-20-16)18(26)23-19-22-13(10-29-19)8-17(25)21-12-2-3-14-15(7-12)28-6-5-27-14/h1-4,7,9-10H,5-6,8H2,(H,20,24)(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORFPUQIZJJUHGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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